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Compound of Interest

Compound Name: Disulfide, bis(2-bromoethyl)

CAS No.: 1002-40-0

Cat. No.: B1268364

Get Quote

This document provides a detailed protocol for the safe handling and disposal of Disulfide,
bis(2-bromoethyl) (CAS No. 1002-40-0). As a halogenated organic disulfide, this compound

requires careful management to mitigate risks to personnel and the environment. This guide is

intended for laboratory professionals engaged in research and development and is structured

to provide not just procedural steps, but also the scientific rationale behind them, ensuring a

culture of safety and compliance.

Understanding the Compound: Hazard Profile and
Characteristics
Disulfide, bis(2-bromoethyl) is an organic compound featuring a disulfide bond linking two 2-

bromoethyl groups.[1] Its structure is analogous to segments of sulfur mustard, and it is

sometimes used in related research.[2][3] The presence of bromine atoms and the disulfide

linkage dictates its reactivity and hazard profile.[1] While a specific, comprehensive safety data

sheet is not readily available in the search results, data from structurally similar compounds

and general chemical principles allow for a robust hazard assessment.

Key Hazards:
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Irritation: Like many organobromine compounds, it is expected to be an irritant. Similar

compounds cause skin and serious eye irritation, and may cause respiratory irritation.[4][5]

[6]

Toxicity: Halogenated organic compounds can be toxic if swallowed, inhaled, or in contact

with skin.[7]

Environmental Hazard: Organobromine compounds can be persistent and toxic to aquatic

life.[7][8] Disposal must be conducted in a manner that prevents environmental release.

Hazardous Decomposition: In the event of a fire or thermal decomposition, it may release

toxic fumes such as carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen bromide

gas.[9]

Chemical and Physical Properties Summary

Property Value Source

Chemical Name Disulfide, bis(2-bromoethyl) PubChem[10]

Synonyms 1,2-bis(2-bromoethyl)disulfane Smolecule[1]

CAS Number 1002-40-0 PubChem[10]

Molecular Formula C₄H₈Br₂S₂ PubChem[10]

Molecular Weight 280.04 g/mol Smolecule[1]

Primary Hazard Class Halogenated Organic Waste
General Laboratory

Guidelines[9]

Incompatibilities Strong oxidizing agents Fisher Scientific SDS[9]

The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of Disulfide, bis(2-bromoethyl) is not merely a suggestion but a

requirement for regulatory compliance and laboratory safety. The following protocol is a self-

validating system designed to ensure that every step is handled with the utmost care.

Workflow Visualization
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The following diagram outlines the decision-making process for the disposal of Disulfide,
bis(2-bromoethyl).
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Click to download full resolution via product page

Caption: Disposal workflow for Disulfide, bis(2-bromoethyl).

Step 1: Immediate Safety and Handling Precautions

Before beginning any work that will generate waste, it is imperative to establish a safe

operating environment.

Personal Protective Equipment (PPE): Always wear appropriate PPE. This includes, at a

minimum, chemical-resistant gloves (nitrile is a common choice, but check your institution's

specific guidelines), safety goggles that provide a complete seal around the eyes, and a

flame-resistant lab coat.[4][5]

Ventilation: All handling of Disulfide, bis(2-bromoethyl) and its waste must be conducted

within a certified chemical fume hood. This is to prevent the inhalation of any vapors, which

may be irritating or toxic.

Step 2: Waste Segregation and Collection

The principle of waste segregation is fundamental to preventing unintended and potentially

hazardous chemical reactions.

Do Not Mix Waste Streams: Disulfide, bis(2-bromoethyl) waste must be collected in a

designated container for halogenated organic waste.[11] It should never be mixed with non-

halogenated solvents, aqueous waste, or solid waste. Mixing can complicate the disposal

process and may lead to dangerous reactions.

Decontamination of Labware: Any labware (beakers, flasks, etc.) that has come into contact

with the compound should be rinsed with a small amount of a suitable solvent (e.g.,

acetone). This rinseate must also be collected and disposed of as halogenated organic

waste.[12]

Step 3: Containerization and Labeling

Proper containment and labeling are mandated by regulatory bodies and are crucial for the

safety of waste handlers.
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Select an Appropriate Container: Use a container that is in good condition and compatible

with the chemical. For liquid waste, a glass or high-density polyethylene (HDPE) bottle with a

secure, screw-top cap is appropriate.[11] The container must be kept closed at all times

except when adding waste.[11][13]

Labeling: The waste container must be clearly and accurately labeled from the moment the

first drop of waste is added. The label must include:

The words "HAZARDOUS WASTE"[11]

The full chemical name: "Disulfide, bis(2-bromoethyl)" and its approximate concentration

or percentage if in a solution.

The date of accumulation.

Step 4: Temporary Storage

Waste must be stored safely and securely while awaiting collection.

Satellite Accumulation Area (SAA): The labeled waste container should be stored in a

designated Satellite Accumulation Area (SAA).[13] This area must be at or near the point of

generation and under the control of the laboratory personnel.

Secondary Containment: The container should be placed in a secondary containment bin or

tray to contain any potential leaks or spills.

Segregation in Storage: Store the halogenated waste away from incompatible materials,

particularly strong oxidizing agents.[13]

Step 5: Arranging for Professional Disposal

Under no circumstances should this chemical waste be disposed of down the drain or in

regular trash.[12][13]

Contact Your EHS Office: Once the waste container is full, or in accordance with your

institution's policies, contact your Environmental Health and Safety (EHS) department or

equivalent authority to arrange for a hazardous waste pickup.[14]
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Do Not Attempt On-Site Treatment: While methods like oxidation or hydrolysis exist for the

degradation of similar compounds, these should not be attempted by untrained personnel in

a standard laboratory setting.[15][16] Such procedures can be hazardous and should only be

performed by trained professionals in a dedicated facility. The safest and most compliant

method of disposal is through a licensed hazardous waste management service.[14][17]

Conclusion: Fostering a Culture of Safety
The proper disposal of Disulfide, bis(2-bromoethyl) is a critical responsibility for all laboratory

personnel. By understanding the hazards and adhering to a systematic, well-documented

disposal protocol, we can ensure the safety of our colleagues, protect the environment, and

maintain full regulatory compliance. This guide serves as a foundational resource, but should

always be used in conjunction with your institution's specific chemical hygiene and hazardous

waste management plans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268364/docs#a-comprehensive-guide-to-the-safe-
disposal-of-disulfide-bis-2-bromoethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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